73-49-4

Quinethazone

In Stock

• CAS RN:
• 73-49-4

• Formula:
• C10H12ClN3O3S

• InChI:
• InChI=1S/C10H12ClN3O3S/c1-2-9-13-7-4-6(11)8(18(12,16)17)3-5(7)10(15)14-9/h3-4,9,13H,2H2,1H3,(H,14,15)(H2,12,16,17)

• InChIKey:
• AGMMTXLNIQSRCG-UHFFFAOYSA-N

• Quinethazone is a long-acting, quinazolinesulfonamide derivative with thiazide-like diuretic activity. Quinethazone acts in a similar manner to that of other typical thiazide diuretics and is no longer commercially available in the United States.
  Quinethazone, also known as hydromox or chinethazonum, belongs to the class of organic compounds known as quinazolines. Quinazolines are compounds containing a quinazoline moiety, which is made up of two fused six-member aromatic rings, a benzene ring and a pyrimidine ring. Quinethazone is a drug which is used to treat hypertension. Quinethazone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Quinethazone has been detected in multiple biofluids, such as urine and blood. Within the cell, quinethazone is primarily located in the cytoplasm. Quinethazone can be converted into quine...

N,N-Bis(2-iodoethyl)methanesulfonamide

• CAS RN:
• 473-49-4

• Formula:
• C5H11I2NO2S

• InChI:
• InChI=1S/C5H11I2NO2S/c1-11(9,10)8(4-2-6)5-3-7/h2-5H2,1H3

• InChIKey:
• FPKLDZIWQICHSX-UHFFFAOYSA-N

• N,N-Bis(2-iodoethyl)methanesulfonamide is a useful research compound. Its molecular formula is C5H11I2NO2S and its molecular weight is 403.02 g/mol. The purity is usually 95%.

N-Acetylhistamine

In Stock

• CAS RN:
• 673-49-4

• Formula:
• C7H11N3O

• InChI:
• InChI=1S/C7H11N3O/c1-6(11)9-3-2-7-4-8-5-10-7/h4-5H,2-3H2,1H3,(H,8,10)(H,9,11)

• InChIKey:
• XJWPISBUKWZALE-UHFFFAOYSA-N

• N-acetyl Histamine is a histamine metabolite that is formed via acetyl-CoA-dependent N-acetylation of histamine by AANATL7 in D. melanogaster, polyamine N-acetyltransferase in F. hepatica, and the arylalkylamine N-acetyltransferases aaNAT2 and aaNAT5b in A. aegypti. It selectively inhibits sweet-almond β-glucosidase over yeast α-glucosidase in vitro (Kis = 0.035 and 20 mM, respectively). It also inhibits human glutaminyl cyclase (IC50 = 17 μM). N-acetyl Histamine has no effect on eosinophil activity and has been used as a negative control for histamine mediation of anaphylaxis.
  N-acetylhistamine is a member of the class of acetamides that is acetamide comprising histamine having an acetyl group attached to the side-chain amino function. It has a role as a human metabolite. It is a member of acetamides and a member of imidazoles. It derives from a histamine.
  N-Acetylh...

Cyclopropylbenzene

In Stock

• CAS RN:
• 873-49-4

• Formula:
• C9H10

• InChI:
• InChI=1S/C9H10/c1-2-4-8(5-3-1)9-6-7-9/h1-5,9H,6-7H2

• InChIKey:
• VFSFCYAQBIPUSL-UHFFFAOYSA-N

• Cyclopropylbenzene is a cyclopropylarene and its oxidation by rabbit liver microsomal cytochrome P-450 has been studied. Gas-phase structure of cyclopropylbenzene has been studied by ab initio computational, microwave spectroscopic and electron diffraction techniques.
  
  

3-Mercaptobutanoic acid

In Stock

• CAS RN:
• 26473-49-4

• Formula:
• C4H8O2S

• InChI:
• InChI=1S/C4H8O2S/c1-3(7)2-4(5)6/h3,7H,2H2,1H3,(H,5,6)

• InChIKey:
• RQPNXPWEGVCPCX-UHFFFAOYSA-N

• 3-Mercaptobutanoic acid is a useful research compound. Its molecular formula is C4H8O2S and its molecular weight is 120.17. The purity is usually 95%.

3-(4-Bromophenyl)-3-(carbamoylamino)propanoic acid

In Stock

• CAS RN:
• 39773-49-4

• Formula:
• C10H11BrN2O3

• InChI:
• InChI=1S/C10H11BrN2O3/c11-7-3-1-6(2-4-7)8(5-9(14)15)13-10(12)16/h1-4,8H,5H2,(H,14,15)(H3,12,13,16)

• InChIKey:
• DSFQMVYFEVKJTG-UHFFFAOYSA-N

• 3-(4-Bromophenyl)-3-(carbamoylamino)propanoic acid is a useful research compound. Its molecular formula is C10H11BrN2O3 and its molecular weight is 287.11 g/mol. The purity is usually 95%.

2-tert-Butyl 1-ethyl 6-hydroxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate

In Stock

• CAS RN:
• 128073-49-4

• Formula:
• C17H23NO5

• InChI:
• InChI=1S/C17H23NO5/c1-5-22-15(20)14-13-7-6-12(19)10-11(13)8-9-18(14)16(21)23-17(2,3)4/h6-7,10,14,19H,5,8-9H2,1-4H3

• InChIKey:
• HOPREPHTFMBXEI-UHFFFAOYSA-N

• 2-tert-Butyl 1-ethyl 6-hydroxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate is a useful research compound. Its molecular formula is C17H23NO5 and its molecular weight is 321.373. The purity is usually 95%.

(2-Adamantanyloxyethyl)[(4-methoxynaphthyl)sulfonyl]amine

• CAS RN:
• 445473-49-4

• Formula:
• C23H29NO4S

• InChI:
• InChI=1S/C23H29NO4S/c1-27-21-6-7-22(20-5-3-2-4-19(20)21)29(25,26)24-8-9-28-23-13-16-10-17(14-23)12-18(11-16)15-23/h2-7,16-18,24H,8-15H2,1H3

• InChIKey:
• PEPKJRBJFSUQBU-UHFFFAOYSA-N

• (2-Adamantanyloxyethyl)[(4-methoxynaphthyl)sulfonyl]amine is a useful research compound. Its molecular formula is C23H29NO4S and its molecular weight is 415.5g/mol. The purity is usually 95%.

2-((1-benzyl-1H-indol-3-yl)thio)-1-morpholinoethanone

In Stock

• CAS RN:
• 681273-49-4

• Formula:
• C21H22N2O2S

• InChI:
• InChI=1S/C21H22N2O2S/c24-21(22-10-12-25-13-11-22)16-26-20-15-23(14-17-6-2-1-3-7-17)19-9-5-4-8-18(19)20/h1-9,15H,10-14,16H2

• InChIKey:
• IPTFATWBXWSTRY-UHFFFAOYSA-N

• 2-((1-benzyl-1H-indol-3-yl)thio)-1-morpholinoethanone is a useful research compound. Its molecular formula is C21H22N2O2S and its molecular weight is 366.48. The purity is usually 95%.

5-Bromopyridine-2-carboxylic acid succinimidyl ester

In Stock

• CAS RN:
• 843673-49-4

• Formula:
• C10H7BrN2O4

• InChI:
• InChI=1S/C10H7BrN2O4/c11-6-1-2-7(12-5-6)10(16)17-13-8(14)3-4-9(13)15/h1-2,5H,3-4H2

• InChIKey:
• MYMPMJUUVLMQLG-UHFFFAOYSA-N

• 5-Bromopyridine-2-carboxylic acid succinimidyl ester is a useful research compound. Its molecular formula is C10H7BrN2O4 and its molecular weight is 299.08 g/mol. The purity is usually 95%.

6-(Pyridin-4-yl)-1H-indole

Usually In Stock

• CAS RN:
• 885273-49-4

• Formula:
• C13H10N2

• InChI:
• InChI=1S/C13H10N2/c1-2-12(10-3-6-14-7-4-10)9-13-11(1)5-8-15-13/h1-9,15H

• InChIKey:
• FOCQQVWHCPIMHK-UHFFFAOYSA-N

• 6-(Pyridin-4-yl)-1H-indole is a useful research compound. Its molecular formula is C13H10N2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.

1,3-Dioxane,5-methoxy-2-(1-methylethyl)-(9CI)

• CAS RN:
• 178173-49-4

• Formula:
• C8H16O3

• InChI:
• InChI=1S/C8H16O3/c1-6(2)8-10-4-7(9-3)5-11-8/h6-8H,4-5H2,1-3H3

• InChIKey:
• AUTMNHMCKUWMLE-UHFFFAOYSA-N

• 1,3-Dioxane,5-methoxy-2-(1-methylethyl)-(9CI), also known as 1,3-Dioxane,5-methoxy-2-(1-methylethyl)-(9CI), is a useful research compound. Its molecular formula is C8H16O3 and its molecular weight is 160.213. The purity is usually 95%.

1-(3-methoxyphenyl)-3-(4-((4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)urea

In Stock

• CAS RN:
• 1357873-49-4

• Formula:
• C27H24N6O4

• InChI:
• InChI=1S/C27H24N6O4/c1-35-22-12-8-19(9-13-22)25-31-26(37-32-25)24-16-33(17-28-24)15-18-6-10-20(11-7-18)29-27(34)30-21-4-3-5-23(14-21)36-2/h3-14,16-17H,15H2,1-2H3,(H2,29,30,34)

• InChIKey:
• ZWUHRZOTECDTSO-UHFFFAOYSA-N

• 1-(3-methoxyphenyl)-3-(4-((4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)urea is a useful research compound. Its molecular formula is C27H24N6O4 and its molecular weight is 496.527. The purity is usually 95%.

[1-(Tert-butoxycarbonyl)-1H-pyrrolo[2,3-B]pyridin-2-YL]boronic acid

In Stock

• CAS RN:
• 1373273-49-4

• Formula:
• C12H15BN2O4

• InChI:
• InChI=1S/C12H15BN2O4/c1-12(2,3)19-11(16)15-9(13(17)18)7-8-5-4-6-14-10(8)15/h4-7,17-18H,1-3H3

• InChIKey:
• WZPOUEKWKYVQMH-UHFFFAOYSA-N

• [1-(Tert-butoxycarbonyl)-1H-pyrrolo[2,3-B]pyridin-2-YL]boronic acid is a useful research compound. Its molecular formula is C12H15BN2O4 and its molecular weight is 262.07 g/mol. The purity is usually 95%.

N-(2-methoxy-2-(thiophen-3-yl)ethyl)-3-(4-(trifluoromethyl)phenyl)propanamide

In Stock

• CAS RN:
• 1797873-49-4

• Formula:
• C17H18F3NO2S

• InChI:
• InChI=1S/C17H18F3NO2S/c1-23-15(13-8-9-24-11-13)10-21-16(22)7-4-12-2-5-14(6-3-12)17(18,19)20/h2-3,5-6,8-9,11,15H,4,7,10H2,1H3,(H,21,22)

• InChIKey:
• GTDUOWZWWUDYFK-UHFFFAOYSA-N

• N-(2-methoxy-2-(thiophen-3-yl)ethyl)-3-(4-(trifluoromethyl)phenyl)propanamide is a useful research compound. Its molecular formula is C17H18F3NO2S and its molecular weight is 357.39. The purity is usually 95%.

Tert-butyl 2-amino-4-fluoro-5-methylbenzoate

Usually In Stock

• CAS RN:
• 2248273-49-4

• Formula:
• C12H16FNO2

• InChI:
• InChI=1S/C12H16FNO2/c1-7-5-8(10(14)6-9(7)13)11(15)16-12(2,3)4/h5-6H,14H2,1-4H3

• InChIKey:
• VQPHCPYJPHRYFC-UHFFFAOYSA-N

• Tert-butyl 2-amino-4-fluoro-5-methylbenzoate is a useful research compound. Its molecular formula is C12H16FNO2 and its molecular weight is 225.263. The purity is usually 95%.